(2R-trans)-Diltiazem Hydrochloride
(2R-trans)-Diltiazem Hydrochloride
Brand Name:
Vulcanchem
CAS No.:
103532-27-0
VCID:
VC21112975
InChI:
InChI=1S/C22H26N2O4S.ClH/c1-15(25)28-20-21(16-9-11-17(27-4)12-10-16)29-19-8-6-5-7-18(19)24(22(20)26)14-13-23(2)3;/h5-12,20-21H,13-14H2,1-4H3;1H/t20-,21-;/m1./s1
SMILES:
CC(=O)OC1C(SC2=CC=CC=C2N(C1=O)CCN(C)C)C3=CC=C(C=C3)OC.Cl
Molecular Formula:
C22H27ClN2O4S
Molecular Weight:
451 g/mol
(2R-trans)-Diltiazem Hydrochloride
CAS No.: 103532-27-0
Cat. No.: VC21112975
Molecular Formula: C22H27ClN2O4S
Molecular Weight: 451 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 103532-27-0 |
|---|---|
| Molecular Formula | C22H27ClN2O4S |
| Molecular Weight | 451 g/mol |
| IUPAC Name | [(2R,3S)-5-[2-(dimethylamino)ethyl]-2-(4-methoxyphenyl)-4-oxo-2,3-dihydro-1,5-benzothiazepin-3-yl] acetate;hydrochloride |
| Standard InChI | InChI=1S/C22H26N2O4S.ClH/c1-15(25)28-20-21(16-9-11-17(27-4)12-10-16)29-19-8-6-5-7-18(19)24(22(20)26)14-13-23(2)3;/h5-12,20-21H,13-14H2,1-4H3;1H/t20-,21-;/m1./s1 |
| Standard InChI Key | HDRXZJPWHTXQRI-MUCZFFFMSA-N |
| Isomeric SMILES | CC(=O)O[C@@H]1[C@H](SC2=CC=CC=C2N(C1=O)CCN(C)C)C3=CC=C(C=C3)OC.Cl |
| SMILES | CC(=O)OC1C(SC2=CC=CC=C2N(C1=O)CCN(C)C)C3=CC=C(C=C3)OC.Cl |
| Canonical SMILES | CC(=O)OC1C(SC2=CC=CC=C2N(C1=O)CCN(C)C)C3=CC=C(C=C3)OC.Cl |
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